Cas no 40253-47-2 (Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 40253-47-2
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD09839101
• CID: 1011604
• Update Time: 2025-04-20

Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-4H-1,2,4-triazole-3-carboxylate
• 3-methyl-1H-1,2,4-Triazole-5-carboxylic acid ethyl ester
• ETHYL 5-METHYL-2H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate
• ETHYL 3-METHYL-1H-1,2,4-TRIAZOLE-5-CARBOXYLATE
• TXHKICGVVGEHBN-UHFFFAOYSA-N
• NE14826
• AB53502
• ST2406976
• E
• 5-Methyl-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

• MDL： MFCD09839101
• Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-7-4(2)8-9-5/h3H2,1-2H3,(H,7,8,9)
• InChI Key： TXHKICGVVGEHBN-UHFFFAOYSA-N
• SMILES： O(C(C1=NNC(C)=N1)=O)CC

Computed Properties

• Exact Mass: 155.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 67.9

Experimental Properties

• PSA: 67.87000
• LogP: 0.28980

Ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles